Cas no 13831-03-3 (tert-Butyl propiolate)

• Product Name: tert-Butyl propiolate
• CAS No: 13831-03-3
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD00060100
• CID: 49514
• PubChem ID: 543038
• Update Time: 2025-04-18

tert-Butyl propiolate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl propiolate
• Propiolic acid tert-butyl ester
• Propargylic Acid tert-Butyl Ester
• tert-butyl prop-2-ynoate
• tert-Butyl Propargylate
• tert-Butyl acetylenecarboxylate
• Propiolicacidbutylester
• Propynoic acid tert-butyl ester
• 2-Propynoic acid,1,1-diMethylethyl ester
• Propargylic Acid tert-Butyl Ester Propiolic Acid tert-Butyl Ester
• tert -Butyl Propiolate
• P1038
• tert-Butyl propiolate #
• Propynoic acid, t-butyl ester
• 2-Propynoic acid, 1,1-dimethylethyl ester
• TERT-BUTYLPROPIOLATE
• SY002105
• SCHEMBL1060660
• FT-0645351
• GS-3677
• J-007115
• tert-Butyl propiolate, 98%
• EN300-212875
• DTXSID50337479
• CS-W013498
• 13831-03-3
• BOC-acetylene
• 2-propynoic acid t-butylester
• AMY7048
• MFCD00060100
• AKOS005259870
• t-butyl propiolate
• STL555377
• BBL101581

• MDL： MFCD00060100
• Inchi： 1S/C7H10O2/c1-5-6(8)9-7(2,3)4/h1H,2-4H3
• InChI Key： XGTPDIIFEPTULX-UHFFFAOYSA-N
• SMILES： O(C(C#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 126.06800
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Oily liquid
• Density: 0.919 g/mL at 25 °C(lit.)
• Melting Point: 18-20 °C (lit.)
• Boiling Point: 53°C/27mmHg(lit.)
• Flash Point: Fahrenheit: 82.4 ° f
  Celsius: 28 ° c
  
• Refractive Index: n20/D 1.418(lit.)
• PSA: 26.30000
• LogP: 0.96130
• Solubility: Not determined
• Sensitiveness: Air Sensitive

tert-Butyl propiolate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36/37/39
• FLUKA BRAND F CODES：4.5-10-23
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：III
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R10; R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons